Cas no 2137715-26-3 (Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester)

• Product Name: Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester
• CAS No: 2137715-26-3
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 5286452
• PubChem ID: 165447199
• Update Time: 2025-10-28

Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester
• methyl 4-amino-4-(4-chlorophenyl)-3-oxobutanoate
• 2137715-26-3
• EN300-682030

• Inchi： 1S/C11H12ClNO3/c1-16-10(15)6-9(14)11(13)7-2-4-8(12)5-3-7/h2-5,11H,6,13H2,1H3
• InChI Key： HXRURERILVWMPE-UHFFFAOYSA-N
• SMILES： C1(C(N)C(=O)CC(OC)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 241.0505709g/mol
• Monoisotopic Mass: 241.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.4Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 339.2±37.0 °C(Predicted)
• pka: 9.86±0.46(Predicted)

Additional information on Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester

Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester (CAS No. 2137715-26-3): A Comprehensive Overview

Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester (CAS No. 2137715-26-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The γ-amino functionality in the compound's structure is a key feature that contributes to its biological activity. Amino acids and their derivatives play crucial roles in numerous physiological processes, including neurotransmission, protein synthesis, and cellular signaling. The presence of this functional group in Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester suggests that it may interact with specific receptors or enzymes, making it a valuable candidate for drug discovery and development.

The 4-chloro substitution on the benzene ring is another important structural element. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross cell membranes and reach their target sites. This property is particularly beneficial in the design of drugs that need to penetrate biological barriers effectively. Additionally, the 4-chloro substitution can influence the compound's stability and metabolic profile, factors that are critical for optimizing its pharmacological properties.

The β-oxo group in Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester adds another layer of complexity to its structure. Oxocarboxylic acids are known for their reactivity and can participate in various chemical reactions, such as condensation and reduction processes. In a pharmaceutical context, this reactivity can be harnessed to create prodrugs or to modify the compound's pharmacokinetic properties through chemical derivatization.

The methyl ester functionality at the carboxylic acid position is also noteworthy. Ester groups are commonly used in drug design to improve solubility and bioavailability. The methyl ester form of Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester may enhance its absorption and distribution within the body, making it more suitable for oral administration or other routes of delivery.

Recent studies have explored the potential therapeutic applications of Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester. One notable area of research is its activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. For example, preliminary data suggest that this compound may inhibit the activity of certain proteases that contribute to the aggregation of misfolded proteins, a hallmark of conditions such as Alzheimer's disease and Parkinson's disease.

Another area of interest is the compound's potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Research has shown that Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester can modulate the expression of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for developing new anti-inflammatory therapies.

Furthermore, studies have investigated the compound's effects on cellular signaling pathways. Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester has been shown to interact with specific receptors involved in cell proliferation and apoptosis. This interaction could have implications for cancer therapy, where modulating these pathways can lead to more effective treatment strategies.

In conclusion, Benzenebutanoic acid, γ-amino-4-chloro-β-oxo-, methyl ester (CAS No. 2137715-26-3) represents a promising molecule with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for addressing unmet medical needs in various disease areas.